Cas no 55142-10-4 (Ethanone,1-(2-amino-1H-benzimidazol-1-yl)-)

Ethanone,1-(2-amino-1H-benzimidazol-1-yl)- structure

55142-10-4 structure

Product Name:Ethanone,1-(2-amino-1H-benzimidazol-1-yl)-

CAS No:55142-10-4

MF:C₉H₉N₃O

MW:175.187261343002

CID:377516

PubChem ID:323842

Update Time:2025-04-19

Ethanone,1-(2-amino-1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(2-amino-1H-benzimidazol-1-yl)-
- 1-(2-aminobenzimidazol-1-yl)ethanone
- 1H-Benzimidazol-2-amine,1-acetyl-(9CI)
- 1-Acetyl-2-amino-benzimidazol
- 1-acetyl-2-aminobenzimidazole
- AC1L89H5
- HMS1422G12
- IFLab1_003664
- NSC286700
- Oprea1_472650
- STL281508
- 55142-10-4
- ST50113440
- DTXSID30314647
- SDCCGMLS-0065485.P001
- 1-(2-Amino-1H-benzo[d]imidazol-1-yl)ethan-1-one
- AKOS002238287
- (N-acetyl)-2-aminobenzimidazole
- IDI1_009771
- NSC-286700
- Inchi： 1S/C9H9N3O/c1-6(13)12-8-5-3-2-4-7(8)11-9(12)10/h2-5H,1H3,(H2,10,11)
- InChI Key： ORKAXQUWISLPHR-UHFFFAOYSA-N
- SMILES： O=C(C)N1C(N)=NC2C=CC=CC1=2

Computed Properties

Exact Mass: 175.07467
Monoisotopic Mass: 175.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 60.9Å²

Experimental Properties

PSA: 60.91
LogP: 1.85980

Ethanone,1-(2-amino-1H-benzimidazol-1-yl)- Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

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